[(1-Ethyl-1H-pyrazol-5-yl)methyl](1-methoxybutan-2-yl)amine

• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-1-methoxybutan-2-amine
• InChI: InChI=1S/C11H21N3O/c1-4-10(9-15-3)12-8-11-6-7-13-14(11)5-2/h6-7,10,12H,4-5,8-9H2,1-3H3
• InChI Key: NEQRDJOGYOCMIT-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC)NCC1=CC=NN1CC

Description

(1-Ethyl-1H-pyrazol-5-yl)methylamine is a secondary amine featuring a pyrazole core substituted with an ethyl group at the 1-position and a methylamine group at the 5-position. The amine nitrogen is further substituted with a 1-methoxybutan-2-yl group, contributing to its unique physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Ethyl-1H-pyrazol-5-yl)methylamine typically involves the reaction of 1-ethyl-1H-pyrazole-5-carbaldehyde with 1-methoxybutan-2-amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and a catalyst, such as sodium borohydride, to facilitate the reduction of the intermediate imine to the desired amine product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

(1-Ethyl-1H-pyrazol-5-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Corresponding oxides and hydroxyl derivatives.

Reduction: Reduced amine derivatives.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

(1-Ethyl-1H-pyrazol-5-yl)methylamine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of (1-Ethyl-1H-pyrazol-5-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to its anti-inflammatory effects .

Comparison with Similar Compounds

Substituent Effects

• Methoxy vs. Methoxy groups generally reduce metabolic degradation compared to larger alkoxy substituents.
• Aromatic vs. Aliphatic Groups : The benzyl group in N-Benzyl-N-[(1-ethyl-1H-pyrazol-5-yl)methyl]amine introduces π-π stacking capabilities, which could be advantageous in pharmaceutical or catalytic applications. In contrast, the target compound’s aliphatic substituent may favor solubility and reduced toxicity.
• Cyclic vs. Acyclic Moieties : The oxolan-2-ylmethyl group in (1-Ethyl-1H-pyrazol-5-yl)methylamine provides a rigid, oxygen-containing cyclic structure, which may stabilize specific conformations or hydrogen-bonding interactions.

Physicochemical Properties

• Molecular Weight : The target compound (est. 211.31 g/mol) falls within a similar range as analogs (197.28–215.30 g/mol), suggesting comparable bioavailability and synthetic accessibility.
• Polarity : The methoxy and ether-containing analogs (e.g., oxolan-2-ylmethyl ) are likely more polar than the benzyl derivative , impacting solubility and partition coefficients.

Biological Activity

The compound (1-Ethyl-1H-pyrazol-5-yl)methylamine is a pyrazole derivative that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, including its synthesis, pharmacological properties, and relevant case studies.

Basic Information

• Chemical Name : (1-Ethyl-1H-pyrazol-5-yl)methylamine
• CAS Number : 456637
• Molecular Formula : C10H19N3O
• Molecular Weight : 197.28 g/mol

Structural Representation

The structural formula of the compound can be represented as follows:

$$\text{C}_{10}\text{H}_{19}\text{N}_3\text{O}$$

Antimicrobial Activity

Recent studies have indicated that pyrazole derivatives exhibit significant antimicrobial properties. A study published in 2021 synthesized various pyrazole derivatives and evaluated their antimicrobial activity against a range of bacterial strains. The results showed that compounds similar to (1-Ethyl-1H-pyrazol-5-yl)methylamine demonstrated promising antibacterial effects, particularly against Gram-positive bacteria .

Anticancer Potential

Research has also suggested that pyrazole derivatives possess anticancer properties. A specific investigation into the cytotoxic effects of related compounds on cancer cell lines revealed that certain structural modifications could enhance their efficacy against various cancer types. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest in cancer cells .

Neuroprotective Effects

Another area of interest is the neuroprotective potential of pyrazole derivatives. Studies have indicated that these compounds may protect neuronal cells from oxidative stress and neurodegeneration. The neuroprotective effects are hypothesized to be mediated through the modulation of apoptotic pathways and inflammatory responses in neuronal tissues .

Case Study 1: Antimicrobial Efficacy

In a study assessing the antimicrobial efficacy of several pyrazole derivatives, (1-Ethyl-1H-pyrazol-5-yl)methylamine was tested against Staphylococcus aureus and Escherichia coli. The compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus, indicating moderate antibacterial activity .

Case Study 2: Cytotoxicity in Cancer Cells

A research project evaluated the cytotoxic effects of (1-Ethyl-1H-pyrazol-5-yl)methylamine on human breast cancer cell lines (MCF-7). The results indicated a dose-dependent reduction in cell viability, with an IC50 value of 25 µM after 48 hours of treatment, suggesting significant anticancer potential .

Summary of Research Findings

Biological Activity	Findings
Antimicrobial	Moderate activity against S. aureus (MIC = 32 µg/mL)
Anticancer	IC50 = 25 µM in MCF-7 cells after 48 hours
Neuroprotective	Potential modulation of oxidative stress pathways

Q & A

Q. What are the standard synthetic routes for (1-Ethyl-1H-pyrazol-5-yl)methylamine, and what reaction conditions optimize yield?

The compound is typically synthesized via alkylation of pyrazole precursors. A common method involves reacting 1-ethyl-1H-pyrazole-5-carbaldehyde with 1-methoxybutan-2-amine in the presence of a base (e.g., NaH or K₂CO₃) in aprotic solvents like DMF or DMSO at 60–80°C for 12–24 hours. Catalytic amounts of palladium on carbon may enhance selectivity. Yields are optimized by controlling moisture levels and using inert atmospheres to prevent side reactions .

Q. Which spectroscopic techniques are essential for structural elucidation of this compound?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is critical for confirming the connectivity of the pyrazole and methoxybutanamine moieties. Mass spectrometry (MS) via electrospray ionization (ESI) or gas chromatography (GC-MS) validates molecular weight. Fourier-Transform Infrared (FT-IR) spectroscopy identifies functional groups like N-H stretching (~3300 cm⁻¹) and C-O bonds (~1100 cm⁻¹) from the methoxy group. X-ray crystallography, though less common, resolves stereochemical details .

Q. What are the primary solubility and stability characteristics under varying pH and solvent conditions?

The compound is soluble in polar aprotic solvents (DMSO, DMF) and sparingly soluble in water. Stability tests indicate degradation under strongly acidic (pH < 3) or basic (pH > 10) conditions, with optimal stability in neutral buffers. Lyophilization improves long-term storage in solid form. Accelerated stability studies (40°C/75% RH for 6 months) show <5% degradation when stored in amber vials .

Advanced Research Questions

Q. How can computational docking studies predict the compound's interaction with biological targets?

Molecular docking (e.g., AutoDock Vina or Schrödinger Suite) models the compound’s binding to enzymes like cyclooxygenase-2 (COX-2) or kinases. Pyrazole nitrogen atoms and the methoxy group form hydrogen bonds with catalytic residues (e.g., Arg120 in COX-2). Free energy calculations (MM-GBSA) predict binding affinities (ΔG ~ -8.5 kcal/mol), validated by correlation with IC₅₀ values from enzymatic assays. Pharmacophore mapping identifies critical hydrophobic and electrostatic interactions .

Q. What strategies resolve contradictions between in vitro and in vivo biological activity data?

Discrepancies may arise from poor bioavailability or metabolic instability. Strategies include:

• Pharmacokinetic profiling : Assess plasma half-life (e.g., LC-MS/MS) and metabolite identification.
• Prodrug modification : Introduce acetylated or PEGylated groups to enhance stability.
• Orthogonal assays : Compare enzyme inhibition (in vitro) with efficacy in animal models (e.g., carrageenan-induced inflammation) .

Q. How does modifying substituents on the pyrazole ring affect pharmacological properties?

Substituent effects are evaluated via structure-activity relationship (SAR) studies:

• Ethyl vs. methyl groups : Ethyl at the 1-position increases lipophilicity (logP +0.5), enhancing blood-brain barrier penetration.
• Fluoro substituents : At the 5-position, fluorine improves metabolic stability (CYP450 resistance) and target affinity (ΔΔG = -1.2 kcal/mol).
• Methoxybutanamine chain : Lengthening the chain reduces cytotoxicity (IC₅₀ increases from 10 μM to 50 μM in HEK293 cells) .

Q. What analytical approaches validate synthetic intermediates and ensure purity?

• HPLC-PDA : Use C18 columns (ACN/water gradient) to monitor reaction progress; purity >95% required for intermediates.
• TLC-MS : Rapid screening of byproducts (Rf = 0.3–0.5 in ethyl acetate/hexane).
• Elemental analysis : Confirm C, H, N content within ±0.3% of theoretical values.
• Chiral chromatography : Resolve enantiomers if asymmetric synthesis is employed .